Cas no 1065181-58-9 (Ethyl 5-bromo-1H-indole-7-carboxylate)

Ethyl 5-bromo-1H-indole-7-carboxylate is a brominated indole derivative featuring an ester functional group at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both bromine and ester moieties enhances its reactivity, enabling selective functionalization at multiple sites. Its stable crystalline form ensures ease of handling and storage. The compound is commonly employed in cross-coupling reactions, such as Suzuki or Heck couplings, due to the bromine substituent's suitability for palladium-catalyzed transformations. Its structural features make it valuable for constructing complex heterocyclic frameworks in medicinal chemistry research.

Ethyl 5-bromo-1H-indole-7-carboxylate structure

1065181-58-9 structure

Product Name:Ethyl 5-bromo-1H-indole-7-carboxylate

CAS No:1065181-58-9

MF:C₁₁H₁₀BrNO₂

MW:268.106602191925

MDL:MFCD21608002

CID:1036615

Update Time:2025-06-09

Ethyl 5-bromo-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-1H-indole-7-carboxylate
- YVPFHVKOHMYAHB-UHFFFAOYSA-N
- AX8219815
- AB0055892
- Z3853
- ST24024989
- MDL： MFCD21608002
- Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)9-6-8(12)5-7-3-4-13-10(7)9/h3-6,13H,2H2,1H3
- InChI Key： YVPFHVKOHMYAHB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)C2=C(C=1)C=CN2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Topological Polar Surface Area: 42.1

Ethyl 5-bromo-1H-indole-7-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Ethyl 5-bromo-1H-indole-7-carboxylate Pricemore >>

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